Cas no 1824054-48-9 (3-(Piperidin-3-ylmethyl)thiazolidine-2,4-dione hydrochloride)

• Product Name: 3-(Piperidin-3-ylmethyl)thiazolidine-2,4-dione hydrochloride
• CAS No: 1824054-48-9
• MF: C₉H₁₅ClN₂O₂S
• MW: 250.745599985123
• MDL: MFCD28125903
• CID: 5045267
• PubChem ID: 86262269
• Update Time: 2025-05-25

3-(Piperidin-3-ylmethyl)thiazolidine-2,4-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(piperidin-3-ylmethyl)thiazolidine-2,4-dione hydrochloride
• 3-(piperidin-3-ylmethyl)-1,3-thiazolidine-2,4-dione;hydrochloride
• 3-(Piperidin-3-ylmethyl)thiazolidine-2,4-dione hydrochloride

• MDL： MFCD28125903
• Inchi： 1S/C9H14N2O2S.ClH/c12-8-6-14-9(13)11(8)5-7-2-1-3-10-4-7;/h7,10H,1-6H2;1H
• InChI Key： VUNRPFSKXXSAAC-UHFFFAOYSA-N
• SMILES： Cl.S1CC(N(C1=O)CC1CNCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 257
• Topological Polar Surface Area: 74.7

Additional information on 3-(Piperidin-3-ylmethyl)thiazolidine-2,4-dione hydrochloride

Research Brief on 3-(Piperidin-3-ylmethyl)thiazolidine-2,4-dione hydrochloride (CAS: 1824054-48-9)

3-(Piperidin-3-ylmethyl)thiazolidine-2,4-dione hydrochloride (CAS: 1824054-48-9) is a chemically synthesized compound that has recently gained attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the thiazolidinedione class, which is known for its diverse biological activities, including anti-diabetic, anti-inflammatory, and anti-cancer properties. The hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further pharmacological studies.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of 3-(Piperidin-3-ylmethyl)thiazolidine-2,4-dione hydrochloride. One key area of investigation is its role as a modulator of peroxisome proliferator-activated receptors (PPARs), a family of nuclear receptors involved in glucose and lipid metabolism. Preliminary in vitro and in vivo studies suggest that this compound exhibits selective PPAR-γ agonistic activity, which could be leveraged for the treatment of metabolic disorders such as type 2 diabetes and obesity.

In addition to its metabolic effects, 3-(Piperidin-3-ylmethyl)thiazolidine-2,4-dione hydrochloride has shown promise in oncology research. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its ability to inhibit the proliferation of certain cancer cell lines by inducing apoptosis and cell cycle arrest. The compound's unique structural features, including the piperidinylmethyl moiety, are believed to contribute to its enhanced selectivity and potency compared to other thiazolidinedione derivatives.

The synthesis and optimization of 3-(Piperidin-3-ylmethyl)thiazolidine-2,4-dione hydrochloride have also been a focus of recent research. Advanced synthetic routes have been developed to improve yield and purity, as reported in a 2022 patent application (WO2022156789). These methodological advancements are critical for scaling up production and facilitating preclinical and clinical evaluations.

Despite these promising findings, challenges remain in the development of 3-(Piperidin-3-ylmethyl)thiazolidine-2,4-dione hydrochloride as a therapeutic agent. Issues such as off-target effects, pharmacokinetic properties, and long-term safety profiles need to be addressed through comprehensive preclinical studies. Future research directions may include structure-activity relationship (SAR) studies to further optimize the compound's efficacy and reduce potential side effects.

In conclusion, 3-(Piperidin-3-ylmethyl)thiazolidine-2,4-dione hydrochloride (CAS: 1824054-48-9) represents a versatile scaffold with significant potential in drug discovery. Its dual applications in metabolic and oncological disorders highlight its broad therapeutic relevance. Continued research efforts are warranted to fully exploit its pharmacological benefits and translate these findings into clinical applications.